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Compound of Interest

Compound Name: 3-Fluorosalicylaldehyde

Cat. No.: B1296999

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the handling of 3-Fluorosalicylaldehyde, including
detailed operational and disposal plans.

Chemical Safety and Hazard Information

3-Fluorosalicylaldehyde is a combustible solid that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] It is crucial to handle this compound with
appropriate personal protective equipment and in a well-ventilated area to minimize exposure
risks.
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Property Value Reference

CAS Number 394-50-3 [LI31[41[5]

Molecular Formula C7H5F0O2 [3B1141[5]

Molecular Weight 140.11 g/mol [11[31[5]
White to off-white

Appearance [51[6]
powder/crystal

Melting Point 68-70 °C [1][5]

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [1][2]
eye irritationH335: May cause

respiratory irritation

P261, P264, P271, P280,
P302+P352, [112113]
P305+P351+P338

GHS Precautionary
Statements

Operational Plan: Step-by-Step Handling Procedure

This procedural guidance is designed to ensure the safe handling of 3-Fluorosalicylaldehyde
in a laboratory setting.

1. Pre-Operational Checks:

e Engineering Controls: Ensure a certified chemical fume hood is available and functioning
correctly.[7] An emergency eyewash station and safety shower must be accessible and
unobstructed.[6]

e Personal Protective Equipment (PPE): Before entering the designated handling area, all
personnel must don the following PPE:

o Gloves: Chemical-resistant gloves (e.g., nitrile).[1][8]

o Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][9][10]
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o Respiratory Protection: A NIOSH-approved N95 dust mask is recommended to prevent
inhalation of the powder.[1]

o Lab Coat: A clean, fastened lab coat must be worn.[11]

Documentation Review: Review the Safety Data Sheet (SDS) for 3-Fluorosalicylaldehyde.

[4]

Work Area Preparation: Designate a specific area within the fume hood for handling.[11]
Cover the work surface with disposable bench paper.[4]

. Weighing and Handling Procedure:

Transportation: Transport the chemical container in a secondary container to the designated
fume hood.

Weighing:

o Whenever possible, purchase pre-weighed amounts of the powder to avoid handling the
solid.[7][11]

o If weighing is necessary, perform this task inside the chemical fume hood.[7]

o Use anti-static weigh boats or an anti-static gun to prevent the powder from becoming
airborne due to static electricity.[11]

o Carefully scoop the desired amount of powder using a clean, dedicated spatula. Avoid
generating dust.

o Close the primary container tightly immediately after dispensing.

Dissolving: If preparing a solution, add the solvent to the container with the powder slowly to
avoid splashing.

. Post-Operational Clean-up:

Decontamination: Wipe down the work surface, balance, and any equipment used with a
damp cloth. Never use a dry brush, as this can generate dust.[11]
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» PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by the lab coat, and then eye and respiratory protection.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan: Waste Management and Container
Rinsing

Proper disposal of 3-Fluorosalicylaldehyde and its containers is critical to prevent
environmental contamination and ensure laboratory safety.

1. Waste Segregation and Collection:

o Halogenated Waste: 3-Fluorosalicylaldehyde is a halogenated organic compound. All
waste containing this chemical must be collected in a designated, clearly labeled
"Halogenated Organic Waste" container.[2][3][4]

e Incompatible Wastes: Do not mix halogenated waste with non-halogenated organic waste,
as this can increase disposal costs and may lead to dangerous reactions.[3][4] Never mix
with strong acids, bases, or oxidizers.[9]

e Solid Waste: Dispose of contaminated consumables such as gloves, weigh paper, and bench
paper in a sealed bag and place it in the solid hazardous waste container.[4]

2. Empty Container Disposal:

e Rinsing:

o

Thoroughly empty the container of all residual powder.

o

The first rinse of the container with a suitable solvent must be collected and disposed of as
halogenated hazardous waste.[11]

o

For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[11]
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» Label Defacement: After rinsing and air-drying, completely remove or deface the original
chemical label on the container before disposing of it as regular solid waste.[11]

Emergency Procedures

In the event of accidental exposure, follow these procedures immediately:

o Skin Contact: Brush off any excess powder, then immediately flush the affected area with
copious amounts of water for at least 15 minutes while removing contaminated clothing.[10]
[12][13] Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[5][12][13] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.[5]

 Inhalation: Move the affected person to fresh air.[10][13] If breathing is difficult, administer
oxygen. Seek immediate medical attention.[10]

« Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4][12]

Below is a diagram illustrating the workflow for the safe handling and disposal of 3-
Fluorosalicylaldehyde.
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Caption: Workflow for Safe Handling of 3-Fluorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296999#personal-protective-equipment-for-
handling-3-fluorosalicylaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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